Cas no 934266-82-7 (5-Bromothiazolo5,4-bpyridin-2-amine)

5-Bromothiazolo5,4-bpyridin-2-amine structure
934266-82-7 structure
Product Name:5-Bromothiazolo5,4-bpyridin-2-amine
CAS No:934266-82-7
MF:C6H4BrN3S
MW:230.08505821228
MDL:MFCD11846492
CID:837921
PubChem ID:45789977
Update Time:2024-10-26

5-Bromothiazolo5,4-bpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromothiazolo[5,4-b]pyridin-2-amine
    • 2-AMINO-5-BROMOTHIAZOLO[5,4-B]PYRIDINE
    • 5-bromo-[1,3]thiazolo[5,4-b]pyridin-2-amine
    • 5-bromo-Thiazolo[5,4-b]pyridin-2-amine
    • 5-bromo-thiazolo[5,4-b]pyridin-2-ylamine
    • 5-Brom-thiazolo[5,4-b]pyridin-2-ylamin
    • 5-bromo[1,3]thiazolo[5,4-b]pyridin-2-amine
    • XYEWTFOCPLSOIC-UHFFFAOYSA-N
    • 5843AC
    • FCH1406292
    • OR303064
    • 5-bromothiazolo[5,4-b]pyridin-2-ylamine
    • AX8158641
    • AB0081073
    • 5-bromo-thiazolo[5,4-b]pyridin
    • 5-Bromothiazolo[5,4-b]pyridin-2-amine (ACI)
    • CS-0038599
    • 934266-82-7
    • DTXSID20672142
    • MFCD11846492
    • 2-AMINO-5-BROMOTHIAZOLO[5 pound not4-B]PYRIDINE
    • SS-4460
    • J-507921
    • AKOS015996856
    • SCHEMBL799228
    • 5-Bromothiazolo5,4-bpyridin-2-amine
    • MDL： MFCD11846492
    • Inchi： 1S/C6H4BrN3S/c7-4-2-1-3-5(10-4)11-6(8)9-3/h1-2H,(H2,8,9)
    • InChI Key： XYEWTFOCPLSOIC-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=C(SC(N)=N2)N=1

Computed Properties

  • Exact Mass: 228.93100
  • Monoisotopic Mass: 228.93093g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80
  • XLogP3: 2.3

Experimental Properties

  • PSA: 80.04000
  • LogP: 2.61720

5-Bromothiazolo5,4-bpyridin-2-amine Security Information

5-Bromothiazolo5,4-bpyridin-2-amine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromothiazolo5,4-bpyridin-2-amine Pricemore >>

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5-Bromothiazolo5,4-bpyridin-2-amine Production Method

Production Method 1

13534-97-9 13534-97-9
333-20-0 333-20-0
934266-82-7 934266-82-7
Reaction Conditions
1.1 Solvents: Acetic acid ;  15 min, rt
1.2 Reagents: Bromine Solvents: Acetic acid ;  15 min, rt; 3 h, rt
1.3 Reagents: Water ;  rt
1.4 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7, rt
Reference
Preparation of thiazolopyridine derivatives as GPR119 agonists for treatment of metabolic disorders
, World Intellectual Property Organization, , ,

Production Method 2

13534-97-9 13534-97-9
333-20-0 333-20-0
934266-82-7 934266-82-7
Reaction Conditions
1.1 Solvents: Acetic acid ;  -5 °C
1.2 Reagents: Bromine Solvents: Acetic acid ;  -15 °C; < 10 °C; 10 °C → rt; overnight, rt
Reference
Preparation of thiazolopyridinylacetamide derivatives and analogs for use as PI3K and mTOR kinase inhibitors
, World Intellectual Property Organization, , ,

Production Method 3

13534-97-9 13534-97-9
333-20-0 333-20-0
934266-82-7 934266-82-7
Reaction Conditions
1.1 Solvents: Acetic acid ;  0 °C; 0 °C → -5 °C; -5 °C; < 10 °C; 10 °C → 25 °C; 12 h, 25 °C
Reference
Thiazolopyridine ring-linked triazole compound in preparation of Bcr-Ab1 tyrosine kinase inhibitor and antitumor drug and preparation method thereof
, China, , ,

Production Method 4

13534-97-9 13534-97-9
333-20-0 333-20-0
934266-82-7 934266-82-7
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid ;  0 °C; 12 h, 25 °C
Reference
Synthesis of fused azole heterocycles as AHR antagonists treating cancers
, World Intellectual Property Organization, , ,

Production Method 5

13534-97-9 13534-97-9
333-20-0 333-20-0
934266-82-7 934266-82-7
Reaction Conditions
1.1 Solvents: Acetic acid ;  cooled; 5 min, cooled
1.2 Reagents: Bromine Solvents: Acetic acid ;  cooled; overnight, rt
Reference
Preparation of benzothiazolpyrrolopyridine derivatives and analogs for use as necrosis inhibitors
, China, , ,

Production Method 6

13534-97-9 13534-97-9
333-20-0 333-20-0
934266-82-7 934266-82-7
Reaction Conditions
1.1 Solvents: Acetic acid ;  15 min, rt
1.2 Reagents: Bromine Solvents: Acetic acid ;  3 h, rt
1.3 Solvents: Water ;  rt
Reference
Arylazepine seven-membered ring-containing compound, its preparation method and application for preparing antitumor drug prodrug or intermediate
, China, , ,

Production Method 7

1112982-76-9 1112982-76-9
934266-82-7 934266-82-7
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  1 h, reflux; reflux → rt
1.2 pH 10
Reference
Pyridinylbenzothiazole-urea derivatives as phosphatidylinositol 3-kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases
, World Intellectual Property Organization, , ,

Production Method 8

13534-97-9 13534-97-9
333-20-0 333-20-0
934266-82-7 934266-82-7
Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Acetic acid ;  15 min, rt
1.2 Reagents: Acetic acid ,  Bromine Solvents: Acetic acid ;  > 30 min, rt; 6 h, rt
Reference
Preparation of heterocyclic compounds as Raf inhibitors for treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 9

13534-97-9 13534-97-9
333-20-0 333-20-0
934266-82-7 934266-82-7
Reaction Conditions
1.1 Solvents: Acetic acid ;  -5 °C; -5 °C → -15 °C
1.2 Reagents: Acetic acid ,  Bromine Solvents: Acetic acid ;  -15 °C; 12 h, -15 °C → rt
Reference
Preparation of thiazolo[5,4-b]pyridine derivatives as apoptosis signal-regulating kinase 1 inhibitors
, United States, , ,

Production Method 10

13534-97-9 13534-97-9
333-20-0 333-20-0
934266-82-7 934266-82-7
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid ;  rt; 15 h, rt
Reference
Preparation of tricyclic PI3K inhibitor compounds and methods of use thereof
, World Intellectual Property Organization, , ,

Production Method 11

13534-97-9 13534-97-9
333-20-0 333-20-0
934266-82-7 934266-82-7
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid ;  0 °C; 0 °C → -5 °C; < 10 °C; 10 °C → rt; overnight, rt
Reference
Design, synthesis, and biological evaluation of triazole-based heteroaromatic derivatives as Bcr-Abl kinase inhibitors
Pan, Xiaoyan ; Liu, Nanxin; Liu, Yuying; Zhang, Qingqing; Wang, Kai; et al, European Journal of Medicinal Chemistry, 2022, 238,

Production Method 12

13534-97-9 13534-97-9
333-20-0 333-20-0
934266-82-7 934266-82-7
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid ;  30 min, 0 °C; 0 °C → rt; 16 h, rt
1.2 Reagents: Water ;  20 min, 85 °C
Reference
Preparation of Quinuclidine, 1-azabicyclo[2.2.1]heptane, 1-azabicyclo [3.2.1]octane, and 1-azabicyclo[3.2.2]nonane compounds as alpha-7 nicotinic acetylcholine receptor ligands
, World Intellectual Property Organization, , ,

Production Method 13

13534-97-9 13534-97-9
333-20-0 333-20-0
934266-82-7 934266-82-7
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid ;  1 h, cooled; overnight, 100 °C
Reference
Preparation of N-heterocyclylurea derivatives as phosphatidyl inositol-3 kinase (PI3K) inhibitors
, World Intellectual Property Organization, , ,

5-Bromothiazolo5,4-bpyridin-2-amine Raw materials

5-Bromothiazolo5,4-bpyridin-2-amine Preparation Products

5-Bromothiazolo5,4-bpyridin-2-amine Related Literature

934266-82-7 (5-Bromothiazolo5,4-bpyridin-2-amine) Related Products

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